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Compound of Interest

Compound Name: Methyl Laurate

Cat. No.: B129979 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a thorough examination of the core thermodynamic

properties of methyl laurate (also known as methyl dodecanoate), a fatty acid methyl ester

with wide-ranging applications in the pharmaceutical, cosmetic, and food industries. This

document compiles essential quantitative data, details the experimental methodologies for their

determination, and offers visual representations of key experimental workflows.

Core Thermodynamic and Physical Properties
Methyl laurate (C₁₃H₂₆O₂) is a colorless liquid with a faint, fatty odor. A comprehensive

understanding of its thermodynamic behavior is crucial for process design, formulation

development, and ensuring product stability and efficacy.

Quantitative Data Summary
The following tables summarize the key thermodynamic and physical properties of methyl
laurate, compiled from various experimental studies.

Table 1: Fundamental Physical and Thermal Properties
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Property Value Units Conditions

Molecular Weight 214.34 g/mol -

Melting Point 4 - 5.2 °C 760 mmHg

Boiling Point 261 - 267 °C 760 mmHg

Flash Point > 110 °C Closed Cup

Refractive Index 1.431 - 1.433 - @ 20 °C

Table 2: Density as a Function of Temperature

Temperature (°C) Density (g/mL)

20 0.870 - 0.872

25 0.87

Note: Density of methyl laurate has been experimentally measured over a range of

temperatures, generally showing a linear decrease with increasing temperature.

Table 3: Viscosity as a Function of Temperature

Temperature (°C) Dynamic Viscosity (mPa·s)

20 ~3.6

Note: Viscosity decreases significantly with increasing temperature.

Table 4: Enthalpy and Entropy Data

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 10 Tech Support

https://www.benchchem.com/product/b129979?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b129979?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Units Notes

Enthalpy of Fusion (of

ML-LA eutectic)
185.43 J/g

Value for a eutectic

mixture of methyl

laurate and lauric

acid; serves as an

approximation.

Enthalpy of

Vaporization

Derived from vapor

pressure data
kJ/mol

Not directly measured

in most cited

literature, but can be

calculated using the

Clausius-Clapeyron

equation from vapor

pressure

measurements at

different

temperatures.

Specific Heat

Capacity (Liquid)
Correlation available J/(mol·K)

A general correlation

for saturated fatty acid

alkyl esters is

available, though

specific experimental

data for pure methyl

laurate is limited.

Table 5: Vapor Pressure Data

Temperature (°C) Vapor Pressure (mmHg)

25 0.0055 - 0.011

Experimental Protocols
The accurate determination of the thermodynamic properties of methyl laurate relies on

precise and well-defined experimental methodologies. The following sections detail the

common protocols used for key measurements.
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Determination of Enthalpy of Fusion by Differential
Scanning Calorimetry (DSC)
The enthalpy of fusion, which is the heat absorbed by a substance as it melts, is a critical

parameter for understanding phase transitions.

Methodology: A differential scanning calorimeter is used to measure the heat flow to or from a

sample as a function of temperature or time.

Sample Preparation: A small, precisely weighed sample of methyl laurate (typically 1-10

mg) is hermetically sealed in an aluminum pan. An empty, sealed pan is used as a reference.

Instrument Calibration: The DSC instrument is calibrated for temperature and enthalpy using

certified standards, such as indium.

Experimental Run: The sample and reference pans are placed in the DSC cell. The

temperature is then ramped at a controlled rate (e.g., 10 °C/min) through the melting point of

methyl laurate.

Data Analysis: The heat flow versus temperature is plotted. The area under the melting peak

is integrated to determine the enthalpy of fusion (ΔHfus). The temperature at the peak of the

endotherm is taken as the melting point.
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DSC Analysis
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Click to download full resolution via product page

Figure 1: Workflow for determining the enthalpy of fusion using DSC.

Determination of Thermal Conductivity by the Transient
Hot Wire Method
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Thermal conductivity measures a material's ability to conduct heat. The transient hot wire

method is a common and accurate technique for liquids.

Methodology:

Apparatus: A thin platinum wire is submerged vertically in the liquid methyl laurate sample.

This wire acts as both a heating element and a temperature sensor.

Measurement Principle: A constant electrical current is passed through the wire for a short

duration, causing its temperature to rise. The rate of this temperature increase is dependent

on the thermal conductivity of the surrounding liquid.

Data Acquisition: The change in the wire's resistance over time is measured, which is then

correlated to its temperature change.

Calculation: The thermal conductivity is calculated from the slope of the temperature rise

versus the logarithm of time. This transient measurement minimizes the effects of

convection.
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Experimental Setup

Measurement

Data Processing

Place Methyl Laurate in Cell
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Apply Constant Current Pulse
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Convert Resistance to Temperature

Plot Temperature vs. ln(time)

Calculate Thermal Conductivity (k) from Slope
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Figure 2: Workflow for the transient hot wire method.

Determination of Vapor Pressure
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Vapor pressure is a key property for understanding volatility and is essential for distillation and

purification processes.

Methodology (Static Method):

Apparatus: A sample of methyl laurate is placed in a thermostated vessel connected to a

pressure measuring device (manometer). The system is evacuated to remove air.

Equilibrium: The sample is heated to a specific temperature and allowed to reach

equilibrium, where the rate of evaporation equals the rate of condensation.

Pressure Measurement: The pressure of the vapor in the headspace above the liquid is

measured.

Temperature Variation: The process is repeated at various temperatures to obtain a vapor

pressure curve. From this data, the enthalpy of vaporization can be calculated using the

Clausius-Clapeyron equation.
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Data Analysis

Load Sample into Vessel

Evacuate System

Set and Stabilize Temperature

Allow Vapor-Liquid Equilibrium

Measure Vapor Pressure

Repeat at Different Temperatures

Plot ln(P) vs. 1/T

Calculate Enthalpy of Vaporization

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 10 Tech Support

https://www.benchchem.com/product/b129979?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b129979?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [A Comprehensive Technical Guide to the
Thermodynamic Properties of Methyl Laurate]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b129979#thermodynamic-properties-of-methyl-
laurate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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